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Compound of Interest

Compound Name: 2-Chloroheptane

Cat. No.: B094523 Get Quote

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-chloroheptane, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets (SDS) and chemical

databases to ensure a thorough understanding of the substance's properties and associated

hazards.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 2-chloroheptane is

fundamental for its safe handling and use in experimental settings. The following table

summarizes key quantitative data.
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Property Value Source

Molecular Formula C₇H₁₅Cl [1][2][3]

Molecular Weight 134.65 g/mol [1]

CAS Number 1001-89-4 [1]

EC Number 213-683-7 [1]

Appearance
Colorless to Almost colorless

clear liquid
[2]

Boiling Point
150.00 °C @ 760.00 mm Hg

(estimated)
[4]

140-141 °C [3]

Melting Point -69.5 °C (estimate) [3]

Flash Point 38 °C (100.4 °F)

39.20 °C (103.00 °F) TCC

(estimated)
[4]

Density 0.8649 g/cm³ @ 20 °C [3]

Specific Gravity 0.87 [5]

Vapor Pressure
5.000000 mmHg @ 25.00 °C

(estimated)
[4]

Solubility Insoluble (0.036 g/L) @ 25 °C [2]

logP (o/w) 3.970 (estimated) [4]

Refractive Index 1.42954 @ 20 °C [3]

Hazard Identification and Classification
2-Chloroheptane is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are

associated with its flammability and its irritant effects on the skin, eyes, and respiratory system.

[1][2]
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GHS Classification:[2]

Flammable Liquids: Category 3[1]

Skin Irritation: Category 2[1]

Eye Irritation: Category 2A (Causes serious eye irritation)[1][6]

Specific Target Organ Toxicity - Single Exposure: Category 3 (Respiratory system)[1]

Hazard Statements:[2][7]

H226: Flammable liquid and vapor.[1][7]

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][2]

The following diagram illustrates the GHS hazard classification for 2-chloroheptane.

2-Chloroheptane

GHS Hazard Classifications

{2-Chloroheptane | CAS: 1001-89-4}
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Caption: GHS Hazard Classification for 2-Chloroheptane.

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 2-chloroheptane necessitates strict adherence to safety protocols to

minimize exposure and prevent accidents.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.[7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[6]

General Hygiene:

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

First-Aid Measures
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In the event of exposure to 2-chloroheptane, immediate first aid is crucial. The following

workflow outlines the appropriate response measures.

Routes of Exposure & First Aid

Immediate Actions

Medical Attention

Exposure to 2-Chloroheptane

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep comfortable for breathing.

Take off contaminated clothing.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Rinse mouth.

Call a POISON CENTER/
doctor if you feel unwell.

Seek Medical Advice/
Attention

If skin irritation occurs If eye irritation persists

Click to download full resolution via product page

Caption: First-Aid Workflow for 2-Chloroheptane Exposure.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: If on skin or hair, take off immediately all contaminated clothing. Rinse skin

with water or shower. If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.[2]

Ingestion: Rinse mouth. Get medical advice/attention.[6]

Fire-Fighting Measures
2-Chloroheptane is a flammable liquid and vapor.

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.[8] Hazardous combustion

products include carbon oxides and hydrogen chloride gas.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Accidental Release Measures
In case of a spill or release, follow these procedures:

Personal Precautions: Evacuate the area. Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation. Remove all sources of ignition.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Containment and Cleaning Up: Contain the spillage and then collect with a non-

combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and

place in a container for disposal according to local regulations.[8]

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place, away from heat, sparks, open flames, and hot surfaces.
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Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Detailed toxicological studies on 2-chloroheptane are limited in the provided search results.

However, based on its classification, it is known to cause skin and eye irritation and may cause

respiratory irritation.[1] No data was available for carcinogenicity, mutagenicity, or reproductive

toxicity.

Experimental Protocols
The determination of the physicochemical and toxicological properties presented in safety data

sheets follows standardized experimental protocols, typically adhering to guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

or national regulatory bodies. While specific experimental details for 2-chloroheptane were not

available in the initial search, the following are examples of standard methodologies that would

be used:

Flash Point: Determined using either a closed-cup (e.g., Pensky-Martens Closed Cup Tester,

ASTM D93) or open-cup (e.g., Cleveland Open Cup Tester, ASTM D92) method. The closed-

cup method is generally preferred for more volatile liquids.

Boiling Point: Measured according to OECD Guideline 103, which involves distillation of the

liquid and recording the temperature at which it boils at atmospheric pressure.

Skin Irritation/Corrosion: Typically assessed using in vivo methods (OECD Guideline 404)

involving the application of the substance to the skin of laboratory animals (usually rabbits)

and observing for signs of erythema and edema. In vitro methods using reconstructed

human epidermis models are also becoming more common.

Eye Irritation/Corrosion: The traditional method is the Draize test (OECD Guideline 405),

where the substance is applied to the eyes of rabbits. However, in vitro alternatives such as

the Bovine Corneal Opacity and Permeability (BCOP) test are increasingly used.

Acute Toxicity: Assessed through oral, dermal, and inhalation routes (OECD Guidelines 420,

402, and 403, respectively) to determine the LD50 (lethal dose for 50% of the test

population) or LC50 (lethal concentration for 50% of the test population).
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This guide provides a foundation for the safe handling and use of 2-chloroheptane. It is

imperative for all personnel to read and understand the specific Safety Data Sheet provided by

the manufacturer before working with this chemical. Always adhere to established laboratory

safety protocols and use appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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